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Compound of Interest

Compound Name: DL 071IT

Cat. No.: B1670800 Get Quote

Technical Support Center: DL-071IT
Welcome to the technical support center for DL-071IT (Afurolol Hydrochloride). This resource is

designed to assist researchers, scientists, and drug development professionals in overcoming

common challenges encountered during experiments with DL-071IT, with a particular focus on

solubility.

Frequently Asked Questions (FAQs)
Q1: What is DL-071IT?

DL-071IT, also known as Afurolol Hydrochloride, is a non-selective β-adrenergic receptor

antagonist.[1] It is used in research to study the effects of blocking β-adrenergic receptors,

which are involved in various physiological processes.

Q2: What are the primary solvents for dissolving DL-071IT?

DL-071IT is soluble in Dimethyl Sulfoxide (DMSO) and water.

Q3: What is the known solubility of DL-071IT in DMSO?

The solubility of DL-071IT in DMSO is 80 mg/mL (253.33 mM).[1] Sonication is recommended

to facilitate dissolution.

Q4: Is there a known quantitative solubility for DL-071IT in water?
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While a specific quantitative value for the solubility of DL-071IT in water is not readily available

in the literature, as a hydrochloride salt, it is expected to be water-soluble. For similar beta-

blocker hydrochlorides, aqueous solubility can be influenced by pH.

Q5: How should I store the solid compound and its solutions?

Solid DL-071IT: Store at -20°C for long-term storage, desiccated.[1]

Stock Solutions: In-solvent stock solutions should be stored at -80°C for up to one year.[1]

For aqueous solutions, it is best practice to prepare them fresh. If storage is necessary,

refrigerate at 4°C for short-term use. Studies on other beta-blocker hydrochloride solutions

have shown stability for extended periods when refrigerated.

Troubleshooting Guide: Solubility Issues
This guide addresses common problems researchers may face when preparing solutions of

DL-071IT.
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Problem Possible Cause Solution

Difficulty dissolving DL-071IT

in water or aqueous buffers.

The concentration may be too

high for the selected solvent.

The pH of the aqueous buffer

may not be optimal for

solubility.

- Start with a lower

concentration. - Try gentle

heating (e.g., 37°C water

bath). - Adjust the pH of the

buffer. As a hydrochloride salt

of a weakly basic compound,

solubility is generally higher at

a slightly acidic pH. - Use

sonication to aid dissolution.

Precipitation occurs after

dissolving in an aqueous

buffer.

The buffer composition or pH

is causing the compound to fall

out of solution. The solution

may be supersaturated.

- Check the pH of your final

solution. - Consider using a

different buffer system. - If the

solution was warmed to

dissolve, allow it to cool to

room temperature slowly while

stirring. If precipitation still

occurs, the concentration is

likely too high for that specific

buffer and temperature. - For

cell culture experiments,

ensure the final concentration

of DMSO (if used for stock

solution) is low (typically

<0.5%) to avoid both toxicity

and precipitation upon dilution

in media.

Cloudiness or precipitation

observed in stock solutions

after freeze-thaw cycles.

The compound may be less

stable with repeated

temperature changes, or the

solvent may have absorbed

water.

- Aliquot the stock solution into

smaller, single-use volumes to

minimize freeze-thaw cycles. -

Ensure the use of anhydrous

DMSO for preparing stock

solutions.
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Data Presentation
Table 1: Physicochemical Properties of DL-071IT (Afurolol Hydrochloride)

Property Value Reference

Molecular Formula C₁₅H₂₁NO₄·HCl [1]

Molecular Weight 315.79 g/mol [1]

CAS Number 55104-39-7 [1]

Appearance White to Off-White Solid

Purity ≥98% (by HPLC)

Table 2: Solubility Data for DL-071IT
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Solvent Solubility
Molar
Concentration

Notes Reference

DMSO 80 mg/mL 253.33 mM
Sonication is

recommended.
[1]

Water Soluble Not available

As a

hydrochloride

salt, solubility is

generally good.

PBS (pH 7.2) Not available Not available

For a similar

beta-blocker,

propranolol

hydrochloride,

the solubility in

PBS is

approximately 5

mg/mL. This can

be used as a

starting point for

determining the

solubility of DL-

071IT.

Experimental Protocols
Protocol 1: Preparation of a DL-071IT Stock Solution in
DMSO

Objective: To prepare a high-concentration stock solution of DL-071IT for subsequent dilution

in aqueous media.

Materials:

DL-071IT (Afurolol Hydrochloride) powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

1. Equilibrate the DL-071IT vial to room temperature before opening to prevent moisture

condensation.

2. Weigh the desired amount of DL-071IT powder in a sterile tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired concentration

(e.g., for a 100 mM stock solution, add 31.7 µL of DMSO per 1 mg of DL-071IT).

4. Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

5. If the compound is not fully dissolved, sonicate the tube for 5-10 minutes.

6. Once fully dissolved, aliquot the stock solution into single-use volumes to minimize freeze-

thaw cycles.

7. Store the aliquots at -80°C.

Protocol 2: General Protocol for In Vitro Cell Culture
Experiments

Objective: To treat cultured cells with DL-071IT to study its effects as a β-adrenergic

antagonist.

Materials:

DL-071IT DMSO stock solution (from Protocol 1)

Cultured cells of interest (e.g., cardiomyocytes, vascular smooth muscle cells)

Complete cell culture medium
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Phosphate-Buffered Saline (PBS)

Multi-well cell culture plates

Procedure:

1. Plate the cells at the desired density in a multi-well plate and allow them to adhere and

grow overnight.

2. On the day of the experiment, prepare the working solutions of DL-071IT by diluting the

DMSO stock solution in complete cell culture medium. It is crucial to perform serial

dilutions to reach the final desired concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept

low (typically below 0.5%) to avoid solvent-induced cytotoxicity. A vehicle control

(medium with the same final concentration of DMSO) should always be included in the

experiment.

3. Remove the old medium from the cells and wash once with sterile PBS.

4. Add the medium containing the different concentrations of DL-071IT (and the vehicle

control) to the respective wells.

5. Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under standard cell

culture conditions (e.g., 37°C, 5% CO₂).

6. After the incubation period, proceed with the desired downstream analysis (e.g., cell

viability assay, gene expression analysis, protein analysis).

Visualizations
Signaling Pathway of β-Adrenergic Receptor
Antagonism
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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